4-(2-p-Chlorobenzenesulphonamido-indan-5-yl)-4-oxobutyric acid

• CAS No.: 114149-34-7
• Molecular Formula: C19H18ClNO5S
• Molecular Weight: 407.9 g/mol
• IUPAC Name: 4-[2-[(4-chlorophenyl)sulfonylamino]-2,3-dihydro-1H-inden-5-yl]-4-oxobutanoic acid
• InChI: InChI=1S/C19H18ClNO5S/c20-15-3-5-17(6-4-15)27(25,26)21-16-10-12-1-2-13(9-14(12)11-16)18(22)7-8-19(23)24/h1-6,9,16,21H,7-8,10-11H2,(H,23,24)
• InChI Key: AKHYZOCADBIWJR-UHFFFAOYSA-N
• Canonical SMILES: C1C(CC2=C1C=CC(=C2)C(=O)CCC(=O)O)NS(=O)(=O)C3=CC=C(C=C3)Cl

Description

4-(2-p-Chlorobenzenesulphonamido-indan-5-yl)-4-oxobutyric acid is a useful research compound. Its molecular formula is C19H18ClNO5S and its molecular weight is 407.9 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

38.5 g (0.289 mol) of anhydrous aluminium chloride and 12.4 g (0.124 mol) of succinic anhydride are suspended in 250 ml of ethylene chloride and 25.4 g (0.082 mol) of 2-p-chlorobenzenesulphonamido-indane are then added, with vigorous stirring. In the course of this, a clear solution is formed. After 3 hours, the product is decomposed by means of ice and hydrochloric acid, and the reaction product is isolated from the organic phase. It is recrystallised from glacial acetic acid.